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Compound of Interest

Compound Name: Tungsten-184

CAS No.: 14265-82-8

Cat. No.: B084614

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Tungsten-184 (¹⁸⁴W), focusing on its nuclear

properties. Contrary to the implication of a "decay scheme," ¹⁸⁴W is a stable isotope and does

not undergo radioactive decay. Therefore, it does not have a half-life or a decay pathway in the

conventional sense. This document will elucidate the stability of ¹⁸⁴W, present its key properties

in the context of other tungsten isotopes, and briefly outline the experimental methods used to

determine such isotopic characteristics.

Nuclear Stability of Tungsten-184
Tungsten-184 is one of the four stable isotopes of tungsten found in nature.[1][2] It is, in fact,

the most abundant of these isotopes.[3] Stability in atomic nuclei is a result of the balance

between the strong nuclear force holding the protons and neutrons together and the

electrostatic repulsion between the positively charged protons. For ¹⁸⁴W, which contains 74

protons and 110 neutrons, this balance is maintained, resulting in a stable nucleus.

While some naturally occurring isotopes are theoretically capable of decay over extremely long

timescales (a concept known as observational stability), ¹⁸⁴W is considered stable with no

observed decay.[1][2] For context, another naturally occurring isotope, ¹⁸⁰W, is technically a
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very long-lived radioisotope, but its half-life is exceptionally long at approximately 1.8 x 10¹⁸

years.[2] However, ¹⁸²W, ¹⁸³W, ¹⁸⁴W, and ¹⁸⁶W are all considered stable for all practical

purposes.[2]

Properties of Naturally Occurring Tungsten Isotopes
The following table summarizes the key quantitative data for the naturally occurring isotopes of

tungsten, highlighting the prominence of Tungsten-184.

Isotope Atomic Mass (u)[3]
Natural Abundance
(%)[3]

Half-life[2]

¹⁸⁰W 179.9467108 0.12 1.8 x 10¹⁸ years

¹⁸²W 181.94820394 26.50 Stable

¹⁸³W 182.95022275 14.31 Stable

¹⁸⁴W 183.95093092 30.64 Stable

¹⁸⁶W 185.9543628 28.43 Stable

Experimental Protocols for Isotope Characterization
While there are no experimental protocols for the decay of Tungsten-184, the methods for

determining its abundance and confirming its stability are well-established. The primary

technique for this is Mass Spectrometry.

Mass Spectrometry for Isotopic Abundance
Mass spectrometry is an analytical technique used to measure the mass-to-charge ratio of

ions. The process allows for the separation and quantification of different isotopes of an

element.

Methodology:

Ionization: A sample of tungsten is vaporized and then ionized, typically by bombarding it

with a high-energy beam of electrons. This process removes one or more electrons from the

tungsten atoms, creating positively charged ions.
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Acceleration: The newly formed ions are then accelerated by an electric field, ensuring that

they all have the same kinetic energy.

Deflection: The accelerated ions then pass through a magnetic field. The magnetic field

deflects the ions from their straight path. The degree of deflection is dependent on the mass-

to-charge ratio of the ion; lighter ions are deflected more than heavier ions.

Detection: An ion detector, positioned at the end of the magnetic field, measures the number

of ions at different deflection angles. This provides a mass spectrum, which shows the

relative abundance of each isotope.

The following workflow illustrates the general process of determining isotopic abundance using

a mass spectrometer.

Mass Spectrometer

Ionization Acceleration Deflection Detection Mass SpectrumData AcquisitionTungsten Sample Introduction Isotopic Abundance DataAnalysis

Click to download full resolution via product page

A simplified workflow for determining isotopic abundance via mass spectrometry.

Visualization of Tungsten-184 Stability
The following diagram illustrates the position of Tungsten-184 among its naturally occurring

isotopes, emphasizing its stability.
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Naturally Occurring Tungsten Isotopes

¹⁸⁰W
(Radioactive, T½ ≈ 1.8x10¹⁸ yr)

¹⁸²W
(Stable)

¹⁸³W
(Stable)

¹⁸⁴W
(Stable, Most Abundant)

¹⁸⁶W
(Stable)

Click to download full resolution via product page

The stable isotopes of Tungsten, highlighting the prominence of ¹⁸⁴W.

In conclusion, Tungsten-184 is a fundamentally stable component of natural tungsten, and as

such, the concepts of decay schemes and half-lives are not applicable. Its characterization is

instead focused on its abundance and its role as a stable, non-radioactive nuclide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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